Cas no 1705898-58-3 (1'-(pent-4-enoyl)-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one)

• Product Name: 1'-(pent-4-enoyl)-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one
• CAS No: 1705898-58-3
• MF: C₁₇H₁₉NO₃
• MW: 285.337664842606
• CID: 5844480
• PubChem ID: 90585823
• Update Time: 2025-07-12

1'-(pent-4-enoyl)-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one Chemical and Physical Properties

Names and Identifiers

• 1'-(pent-4-enoyl)-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one
• AKOS024878319
• 1705898-58-3
• 1'-(pent-4-enoyl)spiro[chroman-2,3'-pyrrolidin]-4-one
• 1'-(pent-4-enoyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one
• 1'-pent-4-enoylspiro[3H-chromene-2,3'-pyrrolidine]-4-one
• F6435-3281

• Inchi： 1S/C17H19NO3/c1-2-3-8-16(20)18-10-9-17(12-18)11-14(19)13-6-4-5-7-15(13)21-17/h2,4-7H,1,3,8-12H2
• InChI Key： WJUISOVTHIWIFC-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC21CN(C(CCC=C)=O)CC2)=O

Computed Properties

• Exact Mass: 285.13649347g/mol
• Monoisotopic Mass: 285.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.6Ų

Additional information on 1'-(pent-4-enoyl)-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-4-one

Introduction to 1'-(pent-4-enoyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one (CAS No. 1705898-58-3)

The compound 1'-(pent-4-enoyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one, identified by its CAS number 1705898-58-3, represents a fascinating molecule in the realm of medicinal chemistry. This spirocyclic structure combines elements of benzopyran and pyrrolidine moieties, linked through a spiro carbon, which often confers unique physicochemical properties and biological activities. The presence of a pent-4-enoyl side chain introduces a conjugated diene system, potentially enabling diverse interactions with biological targets.

Recent advancements in the field of drug discovery have highlighted the significance of spirocyclic compounds due to their rigid scaffolds and enhanced binding affinities. The spiro[1-benzopyran-2,3'-pyrrolidine] core in this molecule is particularly intriguing, as it mimics natural products and bioactive scaffolds found in various pharmacophores. This structural motif has been explored for its potential in modulating enzyme activities and receptor interactions, making it a valuable scaffold for medicinal chemists.

The pent-4-enoyl substituent adds an additional layer of complexity, allowing for conformational flexibility and the possibility of multiple binding modes. This feature is particularly advantageous in rational drug design, where modulating binding kinetics and thermodynamics can lead to more effective therapeutic agents. Computational studies have suggested that the conjugated diene system may engage in π-stacking interactions or participate in hydrogen bonding networks, depending on the target protein.

In the context of contemporary research, this compound has garnered attention for its potential applications in treating neurological disorders. The benzopyran moiety is well-known for its role in modulating central nervous system (CNS) activity, while the pyrrolidine ring often serves as a pharmacophore in drugs targeting neurodegenerative diseases. Preclinical studies have indicated that derivatives of this scaffold exhibit promising effects on neurotransmitter pathways, particularly those involving acetylcholine and dopamine.

The spirocyclic core enhances metabolic stability while maintaining bioavailability, a critical factor in drug development. Additionally, the presence of a double bond in the pent-4-enoyl group allows for further derivatization via functionalization strategies such as hydroxylation or esterification, expanding the chemical space available for optimization. Such modifications can fine-tune pharmacokinetic profiles and improve target specificity.

Recent publications have demonstrated that analogs of this compound show efficacy in models of cognitive impairment and neuroinflammation. The ability to modulate key signaling pathways without significant off-target effects makes it an attractive candidate for further investigation. Moreover, the structural features of this molecule align well with current trends in drug design toward polypharmacicity—a strategy where a single molecule interacts with multiple targets to achieve synergistic therapeutic effects.

The synthesis of 1'-(pent-4-enoyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one (CAS No. 1705898-58-3) involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps include cyclization reactions to form the spirocore, followed by selective functionalization to introduce the pent-4-enoyl side chain. Advances in catalytic methods have enabled more efficient and scalable synthesis routes, reducing costs and improving yields—a crucial aspect for industrial applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of this compound to potential targets. Docking simulations suggest that it can interact with enzymes such as kinases and phosphodiesterases through hydrophobic interactions and hydrogen bonds. These insights guide medicinal chemists in designing next-generation analogs with enhanced potency and selectivity.

The pharmaceutical industry continues to explore novel scaffolds like 1'-(pent-4-enoyl)-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one (CAS No. 1705898-58-3) due to their unique structural features and biological potential. Collaborative efforts between academia and industry are essential to translate these findings into clinical candidates. Preclinical testing will be crucial to evaluate safety profiles and determine optimal dosing regimens before human trials commence.

In conclusion, this compound exemplifies how structural innovation can lead to discovery of new therapeutic agents with significant biological activity. Its spirocyclic framework combined with the pent-4-enoyl side chain offers multiple opportunities for further optimization. As research progresses, it is likely that derivatives of this scaffold will emerge as valuable tools for treating neurological disorders and other diseases where modulation of CNS pathways is desired.